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Compound of Interest

Compound Name: Bortezomib Impurity 10
CAS No.: 390800-88-1
Cat. No.: B601041
Get Quote
. J

Executive Summary & Chemical Identification

Bortezomib Impurity 10 (CAS: 390800-88-1) is not merely a degradation byproduct; it is the
trimeric boroxine anhydride form of the active pharmaceutical ingredient, Bortezomib. In solid
state, Bortezomib spontaneously dehydrates to form this cyclic trimer. Upon contact with
aqueous media, it hydrolyzes back into three molecules of the monomeric boronic acid
(Bortezomib).

Crucial Safety Insight: You must treat Impurity 10 with the same high-potency containment
protocols as the parent drug (Bortezomib). It is a potent proteasome inhibitor with established
cytotoxicity and reproductive toxicity.

Chemical Profile
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Parameter Data

Chemical Name Bortezomib Trimeric Anhydride (Impurity 10)
CAS Number 390800-88-1

Molecular Formula Cs7He9B3N1205

Molecular Weight 1098.67 g/mol

< 0.1 pg/m3 (OEB 5) (Extrapolated from

Bortezomib)

OEL / OEB Band

Acute Toxin (Oral/Inhalation), Reproductive
Toxin (Cat 1B), Skin/Eye Irritant

Hazard Class

Engineering Controls & Containment Strategy

Due to the OEB 5 classification, standard fume hoods are insufficient for handling powders.
The primary risk is inhalation of aerosolized particulates during weighing and transfer.

Containment Hierarchy

e Primary Barrier (Powder Handling):
o Barrier Isolator (Glovebox): Negative pressure, HEPA-filtered exhaust.

o Alternative: Class Il, Type B2 Biosafety Cabinet (BSC) with 100% exhaust (no
recirculation). Note: Use only if an isolator is unavailable and quantities are <10 mg.

e Secondary Batrrier:
o Laboratory room must be under negative pressure relative to the corridor.

o Restricted access with airlock entry.

Visual Workflow: Safety Decision Logic

The following diagram outlines the decision matrix for selecting the appropriate containment
based on the physical state of the material.
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Start: Handling Impurity 10

Physical State?

Solid / Powder Solubilized Liquid

<10 mg

REQUIRED: Negative Pressure Isolator Class Il Type B2 BSC
(Glovebox) (100% Exhaust)

PPE: Double Nitrile + Tyvek Sleeves PPE: Double Nitrile + Chemo Gown
+ PAPR (if not in isolator) + N95/P100 Mask

Click to download full resolution via product page

Figure 1: Decision logic for containment selection based on physical state and quantity.

Personal Protective Equipment (PPE)[3][5][6][7]

PPE is the last line of defense.[1] For OEB 5 compounds, "standard" lab PPE is inadequate.
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Body Part

Requirement

Scientific Rationale

Respiratory

PAPR (Powered Air Purifying
Respirator) with HEPA

cartridges.

N95s may leak; PAPR
provides positive pressure,
preventing inward leakage of

potent dust.

Double Gloving: Inner

ASTM D6978 tested gloves

required. Change outer gloves

Hands latex/nitrile (4 mil) + Outer ) ) )
. ) every 30 mins or immediately
Nitrile (Extended Cuff, 5-8 mil).
upon splash.
Prevents permeation of
Bod Tyvek® or Polyethylene- cytotoxic dusts/liquids.[2] Lab
0
Y coated Gown (Rear-closing). coats are porous and retain
dust.
) ) Boronic acids are severe eye
Chemical Goggles (Indirect o
Eyes irritants; safety glasses do not

Vent) or Full-face Respirator.

protect against airborne dust.

Operational Protocols
A. Receipt & Storage[7][9][10]

o Receipt: Inspect package integrity in a fume hood or BSC. Do not open shipping containers

in general lab areas.

o Storage: Store at -20°C, desiccated. The trimeric form is moisture-sensitive; exposure to

humidity will cause uncontrolled hydrolysis to the monomer.

o Labeling: Affix "HIGH POTENCY / CYTOTOXIC" warning labels to all vials and secondary

containers.

B. Weighing & Solubilization (The "Danger Zone")

This is the highest risk operation.
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» Preparation: Place balance inside the Isolator/BSC. Line the work surface with plastic-
backed absorbent pads.

» Static Control: Use an anti-static gun on the vial and spatula. Potent powders often carry
static charge, causing "fly-away" dust.

e Solvent Selection: DMSO is the preferred solvent.

o Note: Upon adding DMSO (and trace water present), the trimer (Impurity 10) will
equilibrate with Bortezomib monomer.

o Technique: Weigh by difference or into a tared vial. Do not return excess powder to the stock
vial.

o Decontamination: Wipe the exterior of the solution vial with a detergent-dampened wipe
before removing it from the containment device.

C. Experimental Use

o Use Luer-lock syringes/needles to prevent accidental disconnection.
e Use Closed System Transfer Devices (CSTDs) if transferring solutions between vials.

o Keep all vessels capped when not actively adding reagents.

Decontamination & Disposal[1][7][9]

Scientific Mechanism of Deactivation: Standard detergents remove the material but do not
destroy it. To chemically deactivate Bortezomib Impurity 10, you must cleave the carbon-
boron bond. Oxidation is the most effective method.

Reaction:

Decontamination Protocol

o Surface Decon: Apply 10% Sodium Hypochlorite (Bleach) or 5% Hydrogen Peroxide to the
contaminated surface.
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o Contact Time: Allow to sit for 15-20 minutes. This allows oxidative cleavage of the boronic
moiety.

* Removal: Wipe with absorbent pads.

¢ Rinse: Follow with a water rinse, then 70% Isopropanol to remove bleach residue
(preventing stainless steel corrosion).

Waste Disposal[4][7]

o Solid Waste: All vials, gloves, pads, and PPE must be segregated into "Cytotoxic Waste"
bins (Yellow/Purple, depending on region) for High-Temperature Incineration (>1000°C).

 Liquid Waste: Do not pour down the drain. Collect in dedicated cytotoxic liquid waste
carboys.

Emergency Response
Spills (< 10 mg)[11]

» Evacuate: Alert personnel and vacate the immediate area for 15 minutes to allow aerosols to
settle/exhaust.

e PPE Up: Don full PPE (Double gloves, gown, PAPR/N95, goggles).

» Contain: Cover spill with absorbent pads dampened with 10% Bleach. Do not use dry
brooms (creates dust).

» Clean: Wipe from the outside in. Repeat bleach application twice.

Exposure[4][5][6][7][8][9][12]

o Skin: Wash immediately with soap and copious water for 15 minutes. Do not scrub harshly
(abrades skin barrier).

e Eyes: Flush with eyewash saline for 15 minutes. Seek immediate medical attention.

 Inhalation: Move to fresh air. Monitor for respiratory distress (sensitization risk).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

References

« National Institutes of Health (NIH) - PubChem.Bortezomib Compound Summary. Retrieved
from [Link]

e Occupational Safety and Health Administration (OSHA).Controlling Occupational Exposure
to Hazardous Drugs. Retrieved from [Link]

e Centers for Disease Control and Prevention (CDC) - NIOSH.List of Antineoplastic and Other
Hazardous Drugs in Healthcare Settings. Retrieved from [Link]

o Veeprho Laboratories.Bortezomib Impurity 10 Structure and CAS Verification. Retrieved
from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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